Cas no 2171644-99-6 (methyl 4-amino-2-methyloxane-2-carboxylate hydrochloride)

• Product Name: methyl 4-amino-2-methyloxane-2-carboxylate hydrochloride
• CAS No: 2171644-99-6
• MF: C₈H₁₆ClNO₃
• MW: 209.670541763306
• CID: 5409772
• PubChem ID: 132372815
• Update Time: 2025-11-01

methyl 4-amino-2-methyloxane-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-2-methyloxane-2-carboxylate hydrochloride
• AKOS034130787
• Methyl 4-amino-2-methyltetrahydro-2H-pyran-2-carboxylate hydrochloride
• 2171644-99-6
• methyl 4-amino-2-methyloxane-2-carboxylate;hydrochloride
• Z3025351262
• EN300-1448613

• Inchi： 1S/C8H15NO3.ClH/c1-8(7(10)11-2)5-6(9)3-4-12-8;/h6H,3-5,9H2,1-2H3;1H
• InChI Key： KRIIKZDJZUXKPU-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(CC1(C(=O)OC)C)N

Computed Properties

• Exact Mass: 209.0818711g/mol
• Monoisotopic Mass: 209.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 4-amino-2-methyloxane-2-carboxylate hydrochloride

Recent Advances in the Study of Methyl 4-Amino-2-methyloxane-2-carboxylate Hydrochloride (CAS: 2171644-99-6)

Methyl 4-amino-2-methyloxane-2-carboxylate hydrochloride (CAS: 2171644-99-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of therapeutic agents targeting neurological disorders and infectious diseases. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

The synthesis of methyl 4-amino-2-methyloxane-2-carboxylate hydrochloride has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. Notably, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel enzymatic approach that significantly reduces the need for harsh reagents, making the synthesis more environmentally friendly and scalable for industrial applications.

Pharmacological investigations have revealed that methyl 4-amino-2-methyloxane-2-carboxylate hydrochloride exhibits promising activity as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo studies suggest its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic profile have been particularly noteworthy, as reported in a recent ACS Chemical Neuroscience publication.

In addition to its neurological applications, methyl 4-amino-2-methyloxane-2-carboxylate hydrochloride has shown antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters identified its efficacy against drug-resistant bacterial strains, including MRSA. The compound's unique structural features appear to disrupt bacterial cell wall synthesis, offering a potential new avenue for antibiotic development.

Despite these promising findings, challenges remain in the clinical translation of methyl 4-amino-2-methyloxane-2-carboxylate hydrochloride. Current research is focused on addressing issues related to long-term toxicity and optimizing its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development stages.

In conclusion, methyl 4-amino-2-methyloxane-2-carboxylate hydrochloride represents a versatile scaffold with multiple therapeutic potentials. Ongoing research continues to uncover new applications and refine its properties, positioning it as a compound of significant interest in the chemical biology and pharmaceutical communities. Future studies are expected to further elucidate its mechanism of action and explore its potential in combination therapies.